2-(Chloromethyl)-1-methylpiperidine hydrochloride
Overview
Description
“2-(Chloromethyl)pyridine hydrochloride” is a compound with the empirical formula C6H6ClN·HCl and a molecular weight of 164.03 . It is also known as "2-Picolyl chloride hydrochloride" . It is an alkylating agent and a precursor to pyridine-containing ligands .
Synthesis Analysis
This compound has been used as a reagent in base-catalyzed alkylation of p-tert-butylcalix arene and p-tert-butylcalix arene in DMF . It has also been used in the synthesis of Gd3+ diethylenetriaminepentaacetic acid bisamide complex, a Zn2±sensitive magnetic resonance imaging contrast agent .
Molecular Structure Analysis
“2-(Chloromethyl)pyridine hydrochloride” is an organohalide that consists of a pyridine core bearing a chloromethyl group . It is one of three isomeric chloromethylpyridines, along with 3- and 4-chloromethylpyridine .
Chemical Reactions Analysis
The compound is an alkylating agent . Alkylating agents can add an alkyl group to many organic compounds. In particular, they are known for their high reactivity with nucleophiles.
Physical And Chemical Properties Analysis
The compound is a solid at 20°C . It is hygroscopic, meaning it readily absorbs moisture from the air . Its melting point ranges from 124.0 to 127.0°C . It appears as a white to yellow to orange powder or crystal .
Scientific Research Applications
Crystal Structure and Molecular Interactions
- Bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride, derived from 2-(Chloromethyl)-1-methylpiperidine hydrochloride, exhibits a monoclinic system with a chair conformation in the piperidinium ring. It forms homoconjugated cations and interacts with Cl- anions through hydrogen bonds, contributing to understanding molecular structures and interactions (Dega-Szafran et al., 2006).
Hydrodenitrogenation Studies
- The compound's behavior in the hydrodenitrogenation of 2-methylpyridine and 2-methylpiperidine, particularly in relation to β hydrogen atoms, offers insights into the mechanisms of chemical reactions and potential applications in refining processes (Egorova et al., 2002).
Influence on Crystal Structures
- Halide anions' influence on the molecular structure of related compounds, such as bis(N-methylpiperidine betaine) monocation, is crucial for understanding the role of counter-ions in crystal formation and the behavior of molecular structures (Szafran et al., 2005).
Applications in Antimicrobial Research
- Derivatives of 2-(Chloromethyl)-1-methylpiperidine hydrochloride have shown potential in antimicrobial activities, suggesting avenues for developing new therapeutic agents (Kuş et al., 1996).
Mannich Bases Research
- Research involving Mannich bases derived from compounds like 3-methylpiperidine and 4-methylpiperidine (related to 2-(Chloromethyl)-1-methylpiperidine hydrochloride) expands knowledge in organic chemistry and potential pharmaceutical applications (Sun, 1962).
NMR Spectroscopy Studies
- The compound's derivatives have been subject to NMR spectroscopy studies, improving understanding of molecular conformations and interactions, which is crucial for various fields like medicinal chemistry and drug design (Dega-Szafran et al., 2006).
Large-Scale Synthesis
- A robust process for large-scale synthesis of related compounds, such as 4-Methylenepiperidine hydrochloride, has implications for industrial production and pharmaceutical manufacturing (Chen et al., 2019).
Safety and Hazards
The compound is harmful if swallowed and causes severe skin burns and eye damage . Precautions include not breathing dusts or mists, not eating, drinking, or smoking when using this product, washing skin thoroughly after handling, and wearing protective gloves, clothing, eye protection, and face protection .
properties
IUPAC Name |
2-(chloromethyl)-1-methylpiperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14ClN.ClH/c1-9-5-3-2-4-7(9)6-8;/h7H,2-6H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZZOFXGSQFRBCS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCCC1CCl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20505502 | |
Record name | 2-(Chloromethyl)-1-methylpiperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20505502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)-1-methylpiperidine hydrochloride | |
CAS RN |
27483-92-7 | |
Record name | 2-(Chloromethyl)-1-methylpiperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20505502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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